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Compound of Interest

Compound Name: Oseltamivir impurity-10

Cat. No.: B12310145

Get Quote

Subject: Characterization, Formation, and Control of Oseltamivir Process-Related Impurities

Target Audience: Pharmaceutical Scientists, Process Chemists, and Regulatory Affairs

Professionals

Executive Summary & Nomenclature Clarification
In the context of Oseltamivir Phosphate (Tamiflu®) API development, "Impurity-10" is a non-

pharmacopoeial designation often used in vendor catalogs and specific synthesis dossiers to

refer to the Epoxide Intermediate (Ethyl (3R,4S,5S)-4,5-epoxy-3-(1-ethylpropoxy)cyclohex-1-

ene-1-carboxylate).

While pharmacopoeial standards (EP/USP) use alphabetical or related compound designations

(e.g., Impurity A, B, C), the Epoxide Intermediate is a critical Process-Related Impurity (PRI).

Due to its strained oxirane ring, it is structurally alert for genotoxicity, necessitating rigorous

control under ICH M7 guidelines.

Note on Nomenclature:

Primary Identity (This Guide): Epoxide Intermediate (CAS 204254-96-6).[1] Matches vendor

designation "Impurity-10" (Formula
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).

Secondary Variant: Some catalogs list "Impurity-10" as an N-allyl derivative (

). This guide focuses on the Epoxide due to its higher criticality in regulatory control
strategies.

Chemical Identity & Properties
Property Specification

Common Name Oseltamivir Epoxide Intermediate

Chemical Name
Ethyl (3R,4S,5S)-4,5-epoxy-3-(1-

ethylpropoxy)cyclohex-1-ene-1-carboxylate

CAS Number 204254-96-6

Molecular Formula

Molecular Weight 254.32 g/mol

Structural Alert Epoxide (Alkylating Agent)

Regulatory Class
Potential Genotoxic Impurity (PGI) / Class 2 or 3

(ICH M7)

Structural Analysis
The molecule features a cyclohexene core with three key functionalities:

-Unsaturated Ester: Provides UV absorption (approx. 210-220 nm), facilitating HPLC
detection.

Epoxide Ring (C4-C5): The site of nucleophilic attack during synthesis; the primary source of

reactivity and toxicity.

1-Ethylpropoxy Ether (C3): The lipophilic side chain characteristic of Oseltamivir.

Formation & Synthetic Pathway
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The Epoxide Intermediate is the "pivot point" in the industrial synthesis of Oseltamivir

(Roche/Gilead routes) starting from (-)-Shikimic Acid. It is formed prior to the introduction of the

nitrogen functionalities.

Mechanism of Formation[4][5]
Precursor: The mesylate of the 3,4-pentylidene acetal.[2]

Epoxidation: Base-induced closure forms the epoxide ring.

Consumption: The epoxide is opened regioselectively by a nitrogen nucleophile (e.g.,

Sodium Azide or Allylamine) to install the amino group at C5.

Impurity Origin: "Impurity-10" persists in the final API if the ring-opening reaction is incomplete

or if the intermediate is trapped in the crystal lattice of subsequent intermediates.
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Figure 1: Formation and fate of the Epoxide Intermediate (Impurity-10) in the Oseltamivir

synthesis pathway.

Analytical Methodology
Detecting the Epoxide Intermediate requires specific conditions due to its polarity and potential

instability in acidic media.

HPLC Method (Reverse Phase)
Standard purity methods for Oseltamivir may not resolve the epoxide adequately from early-

eluting degradation products.

Column: C18 or Phenyl-Hexyl (e.g., Zorbax Eclipse XDB-C18).
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Mobile Phase A: 0.1% Orthophosphoric acid or Ammonium Acetate buffer (pH 4.5).

Mobile Phase B: Acetonitrile (ACN).

Gradient: High organic start is not required, but the epoxide is less polar than the free acid

(Impurity C).

Detection: UV at 215 nm (exploiting the enoate chromophore).

Retention Time: Typically elutes before Oseltamivir but after the highly polar hydrolytic

degradants.

LC-MS/MS (Trace Level)
For genotoxic impurity (GTI) screening, limits are often in the ppm range (e.g., <10 ppm).[3]

Ionization: ESI Positive mode.

Transition: Monitor specific fragments related to the loss of the ethyl ester or the ether side

chain.

Sample Prep: Avoid protic solvents that might open the epoxide ring during preparation (e.g.,

use ACN/DMSO).

Toxicology & Control Strategy (ICH M7)
The Epoxide Intermediate is a Class 3 Mutagen (Alerting structure, unrelated to the API

structure's final non-mutagenic form) under ICH M7.

Hazard Assessment
Structural Alert: Epoxides are alkylating agents capable of reacting with DNA nucleophiles

(guanine N7).

Ames Test: Often positive in Salmonella typhimurium strains (TA100, TA1535) without

metabolic activation.

Control Options
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Option 1 (Testing): Test the final API for Impurity-10 with a limit based on the Threshold of

Toxicological Concern (TTC).

Limit:

(Lifetime exposure) or higher if duration-adjusted (e.g., acute influenza treatment allows
higher limits).

Option 4 (Purging Argument): Demonstrate that the synthesis process inherently purges the

impurity.

Mechanism:[1][4][5] The epoxide is highly reactive toward the azide/amine nucleophiles

used in the next step.

Validation: Spike-and-purge studies showing >99.9% conversion of the epoxide.
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Figure 2: Decision tree for controlling Impurity-10 under ICH M7 guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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